stigmasterol-24,28-epoxide
stigmasterol-24,28-epoxide
Brand Name:
Vulcanchem
CAS No.:
123064-40-4
VCID:
VC0056672
InChI:
InChI=1S/C29H46O2/c1-18(2)29(20(4)31-29)16-11-19(3)24-9-10-25-23-8-7-21-17-22(30)12-14-27(21,5)26(23)13-15-28(24,25)6/h7,11,16,18-20,22-26,30H,8-10,12-15,17H2,1-6H3/b16-11+/t19-,20?,22+,23+,24?,25+,26+,27+,28-,29+/m1/s1
SMILES:
CC1C(O1)(C=CC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)C(C)C
Molecular Formula:
C29H46O2
Molecular Weight:
426.7 g/mol
stigmasterol-24,28-epoxide
CAS No.: 123064-40-4
Main Products
VCID: VC0056672
Molecular Formula: C29H46O2
Molecular Weight: 426.7 g/mol
CAS No. | 123064-40-4 |
---|---|
Product Name | stigmasterol-24,28-epoxide |
Molecular Formula | C29H46O2 |
Molecular Weight | 426.7 g/mol |
IUPAC Name | (3S,8S,9S,10R,13R,14S)-10,13-dimethyl-17-[(E,2R)-4-[(2R)-3-methyl-2-propan-2-yloxiran-2-yl]but-3-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C29H46O2/c1-18(2)29(20(4)31-29)16-11-19(3)24-9-10-25-23-8-7-21-17-22(30)12-14-27(21,5)26(23)13-15-28(24,25)6/h7,11,16,18-20,22-26,30H,8-10,12-15,17H2,1-6H3/b16-11+/t19-,20?,22+,23+,24?,25+,26+,27+,28-,29+/m1/s1 |
Standard InChIKey | DHXBXKKOYIJADZ-XDVZEHQTSA-N |
Isomeric SMILES | CC1[C@](O1)(/C=C/[C@@H](C)C2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C)C(C)C |
SMILES | CC1C(O1)(C=CC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)C(C)C |
Canonical SMILES | CC1C(O1)(C=CC(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)C(C)C |
Synonyms | stigmasterol-24,28-epoxide |
PubChem Compound | 6439144 |
Last Modified | Nov 11 2021 |
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